Cas no 1158367-04-4 (N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride)

• Product Name: N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride
• CAS No: 1158367-04-4
• MF: C₁₂H₂₂Cl₂N₂
• MW: 265.222481250763
• MDL: MFCD07110790
• CID: 4573983
• PubChem ID: 17294461
• Update Time: 2025-06-12

N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-N-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride
• MFCD07110790
• N,N-Dimethyl-N'-(4-methylbenzyl)-1,2-ethanediaminedihydrochloride
• [2-(DIMETHYLAMINO)ETHYL][(4-METHYLPHENYL)METHYL]AMINE DIHYDROCHLORIDE
• BS-41460
• N',N'-dimethyl-N-[(4-methylphenyl)methyl]ethane-1,2-diamine;dihydrochloride
• 1158367-04-4
• N,N-Dimethyl-N''-(4-methylbenzyl)-1,2-ethanediamine diHCl
• N,N-Dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride
• N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride

• MDL： MFCD07110790
• Inchi： 1S/C12H20N2.2ClH/c1-11-4-6-12(7-5-11)10-14(3)9-8-13-2;;/h4-7,13H,8-10H2,1-3H3;2*1H
• InChI Key： PDUPNEWOUVWNNQ-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=CC=C(C)C=C1)CNC.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 264.1160041g/mol
• Monoisotopic Mass: 264.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride

Professional Introduction to N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride (CAS No. 1158367-04-4)

N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride, identified by its CAS number 1158367-04-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework with dimethyl and 4-methylbenzyl substituents, has garnered attention for its potential applications in various biochemical and medicinal contexts.

The molecular structure of N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride consists of a central ethanediamine backbone, which is a well-known diamine derivative. The presence of two methyl groups at the nitrogen atoms and a 4-methylbenzyl group at one of the terminal nitrogen atoms introduces specific steric and electronic properties that make this compound a versatile candidate for further investigation.

In recent years, there has been growing interest in diamine derivatives due to their diverse biological activities. The structural features of N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride suggest potential roles as intermediates in the synthesis of more complex molecules or as active ingredients in therapeutic agents. The hydrochloride salt form enhances the compound's solubility, making it more suitable for various pharmacological studies.

One of the most compelling aspects of this compound is its potential application in drug development. Researchers have been exploring diamine derivatives as candidates for treating a range of diseases, including neurological disorders and cancer. The unique combination of functional groups in N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride may contribute to its ability to interact with biological targets in novel ways.

Recent studies have highlighted the importance of diamines in medicinal chemistry. For instance, diamines have been shown to modulate enzyme activity and cell signaling pathways, which are critical for maintaining physiological balance. The structural similarity of N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride to known bioactive molecules suggests that it could serve as a scaffold for designing new drugs with improved efficacy and reduced side effects.

The synthesis of N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve the desired product. These methods are essential for producing compounds with the necessary chemical integrity for subsequent biological testing.

In addition to its pharmaceutical potential, N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride may also find applications in materials science. Diamines are known to be effective chelating agents and can form stable complexes with metal ions. These complexes have been used in various industrial processes, including catalysis and corrosion inhibition. The unique properties of this compound could make it valuable in developing new materials with enhanced functionality.

The biological activity of N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride has been the focus of several preliminary investigations. In vitro studies have demonstrated its ability to interact with specific proteins and enzymes, suggesting potential therapeutic effects. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Preclinical studies are essential for understanding how this compound behaves within living systems and identifying any potential risks.

The development of new drugs is a complex process that requires extensive testing to ensure efficacy and safety. N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride represents an exciting opportunity for researchers to explore new therapeutic avenues. Its unique structure and promising biological activity make it a valuable candidate for further investigation in both academic and industrial settings.

In conclusion, N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine dihydrochloride (CAS No. 1158367-04-4) is a compound with significant potential in pharmaceutical research. Its structural features and biological activities make it an attractive candidate for drug development and materials science applications. As research continues to uncover new uses for this compound, it is likely to play an important role in advancing our understanding of biochemical processes and developing innovative treatments for various diseases.